Cas no 1219383-26-2 (N-(6-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonyl-N-(pyridin-3-yl)methylpyrrolidine-2-carboxamide)

• Product Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonyl-N-(pyridin-3-yl)methylpyrrolidine-2-carboxamide
• CAS No: 1219383-26-2
• MF: C₁₉H₁₉FN₄O₃S₂
• MW: 434.507564783096
• CID: 6578149
• PubChem ID: 44116418
• Update Time: 2025-10-28

N-(6-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonyl-N-(pyridin-3-yl)methylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonyl-N-(pyridin-3-yl)methylpyrrolidine-2-carboxamide
• N-(6-fluorobenzo[d]thiazol-2-yl)-1-(methylsulfonyl)-N-(pyridin-3-ylmethyl)pyrrolidine-2-carboxamide
• N-(6-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonyl-N-[(pyridin-3-yl)methyl]pyrrolidine-2-carboxamide
• N-(6-fluoro-1,3-benzothiazol-2-yl)-1-methylsulfonyl-N-(pyridin-3-ylmethyl)pyrrolidine-2-carboxamide
• F5142-0323
• VU0637201-1
• 1219383-26-2
• AKOS024500160

• Inchi： 1S/C19H19FN4O3S2/c1-29(26,27)24-9-3-5-16(24)18(25)23(12-13-4-2-8-21-11-13)19-22-15-7-6-14(20)10-17(15)28-19/h2,4,6-8,10-11,16H,3,5,9,12H2,1H3
• InChI Key： CTLIENQCWPAYPJ-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC1C(N(C1=NC2C=CC(=CC=2S1)F)CC1C=NC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 434.08826099g/mol
• Monoisotopic Mass: 434.08826099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(6-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonyl-N-(pyridin-3-yl)methylpyrrolidine-2-carboxamide

N-(6-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonyl-N-(pyridin-3-yl)methylpyrrolidine-2-carboxamide: A Comprehensive Overview

The compound CAS No 1219383-26-2, also known as N-(6-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonyl-N-(pyridin-3-yl)methylpyrrolidine-2-carboxamide, represents a significant advancement in the field of heterocyclic chemistry and drug discovery. This molecule is a complex structure that combines several functional groups, each contributing to its unique properties and potential applications in pharmaceuticals and materials science.

The core structure of this compound features a benzothiazole moiety, which is a bicyclic system consisting of a benzene ring fused to a thiazole ring. The presence of a fluorine atom at the 6-position of the benzothiazole ring introduces electronic effects that can influence the molecule's reactivity and bioavailability. This fluorinated benzothiazole is further substituted with a methanesulfonyl group, enhancing its stability and potentially improving its pharmacokinetic profile.

Another key component of this compound is the pyridine ring, which is attached via an N-methyl group to the benzothiazole moiety. Pyridine rings are known for their aromaticity and ability to participate in hydrogen bonding, making them valuable in drug design for improving solubility and binding affinity to target proteins.

The molecule also incorporates a pyrrolidine ring, which is a five-membered nitrogen-containing ring. The pyrrolidine group is connected to a carboxamide functional group, creating a flexible linker that can facilitate interactions with biological targets. This combination of rigid and flexible structural elements makes the compound highly versatile in terms of its potential applications.

Recent studies have highlighted the importance of such complex molecules in drug discovery, particularly in targeting challenging biological systems such as G-protein coupled receptors (GPCRs) and kinases. The unique combination of functional groups in this compound suggests that it may have potential as a lead compound for developing novel therapeutic agents.

In terms of synthesis, this compound likely requires a multi-step approach involving coupling reactions, such as amide bond formation, and possibly Friedel-Crafts alkylation or acylation to introduce the benzothiazole moiety. The use of protecting groups and precise control over reaction conditions would be essential to ensure high yields and purity.

From an analytical standpoint, the compound can be characterized using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods provide critical insights into the molecular structure, purity, and conformational preferences of the compound.

The potential applications of this compound extend beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or field-effect transistors (FETs). The presence of electron-withdrawing groups like the benzothiazole and methanesulfonyl moieties could enhance its performance in such devices by improving charge transport properties.

In conclusion, N-(6-fluoro-1,3-benzothiazol-2-yl)-1-methanesulfonyl-N-(pyridin-3-yl)methylpyrrolidine-2-carboxamide represents a sophisticated molecule with diverse functional groups that offer significant potential for both therapeutic and materials science applications. As research continues to uncover new insights into its properties and functionality, this compound stands out as an important addition to the arsenal of tools available to chemists and pharmacologists.